3-(Methyloxy)-2-propylbenzoic acid

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 3-methoxy-2-propylbenzoic acid
• InChI: InChI=1S/C11H14O3/c1-3-5-8-9(11(12)13)6-4-7-10(8)14-2/h4,6-7H,3,5H2,1-2H3,(H,12,13)
• InChI Key: UYVQEITXPCUXPW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC=C1OC)C(=O)O

Description

3-(Methyloxy)-2-propylbenzoic acid is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-(methyloxy)-2-prop-2-en-1-ylbenzoate (100 mg, 0.48 mmol) in methanol (2 mL) was hydrogenated over 5% palladium on carbon for 15 h under atmospheric pressure. The reaction mixture was filtered and 35% aqueous potassium hydroxide (1 mL) was added. The mixture was refluxed for 1 h and then concentrated. The pH was adjusted to 2 with 6N HCl. The precipitate was filtered, washed with water and dried to give 3-(methyloxy)-2-propylbenzoic acid (35 mg, 38% yield). MS (EI) for C11H14O3: 193 (M−H)